Cas no 2229292-54-8 (1-(5-bromo-3-fluoro-2-methoxyphenyl)-2-chloroethan-1-ol)

• Product Name: 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2-chloroethan-1-ol
• CAS No: 2229292-54-8
• MF: C₉H₉BrClFO₂
• MW: 283.521964788437
• CID: 6300737
• PubChem ID: 165671740
• Update Time: 2025-06-13

1-(5-bromo-3-fluoro-2-methoxyphenyl)-2-chloroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2-chloroethan-1-ol
• EN300-1909939
• 2229292-54-8

• Inchi： 1S/C9H9BrClFO2/c1-14-9-6(8(13)4-11)2-5(10)3-7(9)12/h2-3,8,13H,4H2,1H3
• InChI Key： MCMBMHURIOWQDY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(CCl)O)OC)F

Computed Properties

• Exact Mass: 281.94585g/mol
• Monoisotopic Mass: 281.94585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2-chloroethan-1-ol

Introduction to 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2-chloroethan-1-ol (CAS No. 2229292-54-8)

1-(5-bromo-3-fluoro-2-methoxyphenyl)-2-chloroethan-1-ol, with the CAS number 2229292-54-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex aromatic ring system, which includes bromine, fluorine, and methoxy substituents, along with a chloroethyl alcohol moiety. These functional groups contribute to its diverse reactivity and biological activity, making it a valuable candidate for further investigation.

The synthesis of 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2-chloroethan-1-ol typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the bromination of a substituted phenol followed by the introduction of the chloroethyl alcohol group through nucleophilic substitution or other organic transformations. The precise synthetic route can vary depending on the desired purity and yield, but recent advancements in green chemistry have led to more environmentally friendly and efficient methods.

In terms of its physical properties, 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2-chloroethan-1-ol is a crystalline solid at room temperature with a melting point ranging from 60 to 65°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and acetone but exhibits limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

The biological activity of 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2-chloroethan-1-ol has been the subject of several studies. Recent research has shown that this compound exhibits potent inhibitory effects on certain enzymes and receptors, making it a promising lead compound for drug discovery. For instance, studies have demonstrated its ability to inhibit the activity of protein kinases, which are key regulators of cellular signaling pathways involved in cancer progression. Additionally, preliminary data suggest that it may have antiviral properties against certain RNA viruses, although further research is needed to confirm these findings.

In the context of medicinal chemistry, 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2-chloroethan-1-ol has been explored as a potential therapeutic agent for various diseases. Its unique combination of halogenated and methoxy substituents provides a scaffold that can be modified to enhance its pharmacological properties. For example, researchers have synthesized derivatives with improved potency and selectivity by introducing additional functional groups or altering the substituents on the aromatic ring. These efforts have led to the identification of several promising candidates for preclinical evaluation.

The safety profile of 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2-chloroethan-1-ol is an important consideration for its potential use in pharmaceutical applications. Toxicological studies have shown that it is generally well-tolerated at low to moderate doses but may exhibit cytotoxic effects at higher concentrations. Therefore, careful dose optimization and safety assessments are essential before advancing this compound into clinical trials.

In conclusion, 1-(5-bromo-3-fluoro-2-methoxyphenyl)-2-chloroethan-1-ol (CAS No. 2229292-54-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for specific therapeutic applications.